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Compound of Interest

Compound Name: 7-bromoisobenzofuran-1(3H)-one

Cat. No.: B1589948

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling
precautions for 7-bromoisobenzofuran-1(3H)-one (CAS No. 105694-44-8). As a Senior
Application Scientist, this document synthesizes critical safety data, field-proven handling
protocols, and emergency procedures to ensure the safe and effective use of this compound in
a laboratory setting. The causality behind each recommendation is explained to foster a deep
understanding of the associated risks and mitigation strategies.

Section 1: Hazard Identification and GHS
Classification

While a comprehensive, publicly available Safety Data Sheet (SDS) for 7-
bromoisobenzofuran-1(3H)-one is not readily accessible, its hazard profile can be reliably
inferred from structurally similar isomers, such as 5-bromoisobenzofuran-1(3H)-one and 6-
bromoisobenzofuran-1(3H)-one. The bromine substitution on the aromatic ring is unlikely to
fundamentally alter the primary hazards associated with the phthalide core.

Based on data from these isomers, 7-bromoisobenzofuran-1(3H)-one is anticipated to be an
irritant to the skin, eyes, and respiratory tract. One of its isomers is also classified as harmful if
swallowed.

Table 1: Inferred GHS Classification for 7-Bromoisobenzofuran-1(3H)-one
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GHS Hazard Basis for
Hazard Class Hazard Category o
Statement Classification
Skin H315: Causes skin Data from 5- and 6-
: o Category 2 N :
Corrosion/Irritation irritation bromo isomers[1][2]
Serious Eye H319: Causes serious  Data from 5- and 6-
o Category 2A o )
Damage/Eye Irritation eye irritation bromo isomers[1][2]
Specific Target Organ Category 3
o ] ] H335: May cause Data from 5- and 6-
Toxicity (Single (Respiratory tract ) o )
S respiratory irritation bromo isomers[1][2]
Exposure) irritation)
o H302: Harmful if Data from 6-bromo
Acute Toxicity (Oral) Category 4 .
swallowed isomer[2]

Signal Word:Warning
Pictogram:

laalt text

Section 2: Engineering Controls and Personal
Protective Equipment (PPE)

The primary objective when handling 7-bromoisobenzofuran-1(3H)-one is to minimize
exposure through inhalation, skin contact, and eye contact. This is achieved through a
combination of robust engineering controls and appropriate personal protective equipment.

Engineering Controls: The First Line of Defense

All manipulations of solid 7-bromoisobenzofuran-1(3H)-one and its solutions should be
conducted within a certified chemical fume hood. The fume hood provides critical ventilation to
prevent the accumulation of airborne particulates and vapors, thereby minimizing inhalation
exposure. The face velocity of the fume hood should be regularly monitored to ensure optimal
performance.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromophthalide
https://www.chemscene.com/product/19477-73-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromophthalide
https://www.chemscene.com/product/19477-73-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromophthalide
https://www.chemscene.com/product/19477-73-7.html
https://www.chemscene.com/product/19477-73-7.html
https://www.benchchem.com/product/b1589948?utm_src=pdf-body
https://www.benchchem.com/product/b1589948?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Personal Protective Equipment: A Self-Validating
System

The selection of PPE is not merely a checklist but a system designed to provide a barrier

against the specific hazards of the compound.

o Eye and Face Protection: Chemical safety goggles that provide a complete seal around the
eyes are mandatory. A face shield should be worn in conjunction with goggles when there is
a risk of splashing, such as during transfers of solutions or when working with larger

guantities.
e Skin Protection:

o Gloves: Nitrile gloves are the recommended minimum for handling 7-
bromoisobenzofuran-1(3H)-one. Given that it is a halogenated organic compound,
breakthrough times for nitrile gloves should be considered, especially for prolonged
handling or when dissolved in solvents. For extended operations, consider double-gloving
or using thicker, chemical-resistant gloves. Always inspect gloves for any signs of
degradation or perforation before use.

o Lab Coat: A flame-resistant lab coat that is fully buttoned is required to protect against skin
contact and to prevent contamination of personal clothing.

» Respiratory Protection: In situations where a fume hood is not available or during a large
spill, a NIOSH-approved respirator with an organic vapor cartridge and a particulate filter
(P95 or P100) is necessary.
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Caption: Personal Protective Equipment (PPE) Workflow.

Section 3: Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is essential to prevent accidental exposure
and maintain the integrity of the compound.
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Handling Procedures

o Preparation: Before handling, ensure that all necessary PPE is donned correctly and that the
chemical fume hood is functioning properly. Have a spill kit readily accessible.

» Weighing: Weigh the solid compound in the fume hood. Use a disposable weighing boat to
prevent contamination of balances.

o Transfers: When transferring the solid or its solutions, use appropriate tools such as spatulas
or pipettes. Avoid creating dust. If dissolving the compound, add the solvent to the solid
slowly to prevent splashing.

o Heating: If heating is required, use a well-controlled heating mantle or oil bath. Avoid open
flames.

o Post-Handling: After handling, decontaminate the work area thoroughly. Wash hands with
soap and water, even after removing gloves.

Storage Requirements

Store 7-bromoisobenzofuran-1(3H)-one in a tightly sealed, properly labeled container. The
storage area should be cool, dry, and well-ventilated, away from incompatible materials such as
strong oxidizing agents. It is recommended to store it in a dedicated cabinet for halogenated
compounds.

Section 4: Emergency Procedures

A well-defined emergency response plan is critical for mitigating the consequences of
accidental exposure or spills.

First Aid Measures

 Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,
administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate
medical attention.

o Skin Contact: Remove all contaminated clothing immediately. Wash the affected area with
copious amounts of soap and water for at least 15 minutes. Seek medical attention if
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irritation persists.

o Eye Contact: Immediately flush the eyes with a gentle stream of lukewarm water for at least
15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do so.
Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Spill Response

o Small Spills (in a fume hood):

[¢]

Ensure proper PPE is worn.

[e]

Contain the spill with an inert absorbent material such as vermiculite, sand, or commercial
spill pillows.

[¢]

Carefully scoop the absorbed material into a labeled, sealable container for hazardous
waste.

[¢]

Decontaminate the spill area with a suitable solvent, followed by soap and water.
o Large Spills (or spills outside a fume hood):

Evacuate the immediate area and alert others.

o

[¢]

If safe to do so, increase ventilation to the area.

[¢]

Prevent the spill from entering drains.

[e]

Contact the institution's environmental health and safety (EHS) department or emergency
response team.
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Caption: Spill Response Workflow.
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Section 5: Waste Disposal

All waste containing 7-bromoisobenzofuran-1(3H)-one, including contaminated absorbent
materials and empty containers, must be disposed of as hazardous waste. Follow all local,
state, and federal regulations for the disposal of halogenated organic compounds. Do not
dispose of this chemical down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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